Cas no 1508595-64-9 (3-Fluorocyclopentanecarboxylic acid)

• Product Name: 3-Fluorocyclopentanecarboxylic acid
• CAS No: 1508595-64-9
• MF: C₆H₉FO₂
• MW: 132.132865667343
• MDL: MFCD28119160
• CID: 4602991
• PubChem ID: 21540877
• Update Time: 2025-06-12

3-Fluorocyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluorocyclopentanecarboxylic acid
• 3-fluorocyclopentane-1-carboxylic acid
• 3-Fluoro-cyclopentanecarboxylic acid
• 3-Fluoroocyclopentanecarboxylic acid
• SB33801
• Z2582962533

• MDL： MFCD28119160
• Inchi： 1S/C6H9FO2/c7-5-2-1-4(3-5)6(8)9/h4-5H,1-3H2,(H,8,9)
• InChI Key： HMWIEXZISHZBTQ-UHFFFAOYSA-N
• SMILES： FC1CCC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: 1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-Fluorocyclopentanecarboxylic acid

Introduction to 3-Fluorocyclopentanecarboxylic acid (CAS No. 1508595-64-9)

3-Fluorocyclopentanecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1508595-64-9, is a fluorinated cyclopentanecarboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a five-membered ring structure substituted with a fluorine atom at the third position, which imparts unique electronic and steric properties. The presence of the carboxylic acid functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 3-Fluorocyclopentanecarboxylic acid (CAS No. 1508595-64-9) is particularly intriguing due to the combination of the cyclopentane ring and the fluorine substituent. The cyclopentane ring provides a rigid scaffold that can influence the conformation and binding affinity of the molecule, while the fluorine atom introduces electron-withdrawing effects and modulates metabolic stability. These features have made this compound a subject of extensive investigation in the design of bioactive molecules.

In recent years, there has been a growing interest in fluorinated heterocycles as pharmacophores due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. 3-Fluorocyclopentanecarboxylic acid (CAS No. 1508595-64-9) exemplifies this trend, as it serves as a versatile building block for synthesizing more complex therapeutic agents. Its incorporation into drug candidates has been explored in various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders.

One of the most compelling aspects of 3-Fluorocyclopentanecarboxylic acid (CAS No. 1508595-64-9) is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By modifying the structure of kinase inhibitors with fluorinated cyclopentanecarboxylic acid derivatives, researchers have been able to improve both potency and selectivity. For instance, studies have demonstrated that incorporating this moiety into small-molecule inhibitors can enhance binding to target kinases while minimizing off-target effects.

Another area where 3-Fluorocyclopentanecarboxylic acid (CAS No. 1508595-64-9) has shown promise is in the development of immunomodulatory agents. The immune system plays a crucial role in maintaining homeostasis and defending against pathogens, and modulating immune responses is a key strategy in treating autoimmune diseases and infections. Researchers have utilized this compound as a scaffold for designing molecules that can interact with immune receptors or modulate signaling pathways. Preliminary studies suggest that derivatives of 3-Fluorocyclopentanecarboxylic acid (CAS No. 1508595-64-9) may have potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-Fluorocyclopentanecarboxylic acid (CAS No. 1508595-64-9) presents unique challenges due to the need for precise functionalization at the cyclopentane ring. Advanced synthetic methodologies, including transition metal-catalyzed reactions and enantioselective synthesis, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the versatility of fluorinated heterocycles but also contribute to the broader field of organic chemistry.

In conclusion, 3-Fluorocyclopentanecarboxylic acid (CAS No. 1508595-64-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated cyclopentanecarboxylic acid derivatives, compounds like this are likely to play an increasingly important role in future medical innovations.